Cas no 1204297-30-2 (6-(2-Fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile)

• Product Name: 6-(2-Fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile
• CAS No: 1204297-30-2
• MF: C₁₂H₇FN₂O
• MW: 214.195185899734
• CID: 5734842
• PubChem ID: 45496331
• Update Time: 2025-06-08

6-(2-Fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1204297-30-2
• CS-0269546
• AKOS010916084
• 6-(2-Fluorophenyl)-2-hydroxynicotinonitrile
• 6-(2-Fluoro-phenyl)-2-oxo-1,2-dihydro-pyridine-3-carbonitrile
• EN300-238345
• 6-(2-fluorophenyl)-2-oxo-1H-pyridine-3-carbonitrile
• 6-(2-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile
• F2130-0155
• 6-(2-Fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile

• Inchi： 1S/C12H7FN2O/c13-10-4-2-1-3-9(10)11-6-5-8(7-14)12(16)15-11/h1-6H,(H,15,16)
• InChI Key： SEDFCOOAHOJVOY-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1=CC=C(C#N)C(N1)=O

Computed Properties

• Exact Mass: 214.05424101g/mol
• Monoisotopic Mass: 214.05424101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.9Ų

Additional information on 6-(2-Fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile

Introduction to 6-(2-Fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile (CAS No. 1204297-30-2)

6-(2-Fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile, with the CAS number 1204297-30-2, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives and is characterized by its unique structural features, including a fluorinated phenyl group and a cyano group. These functional groups contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 6-(2-Fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile can be represented as follows: C₁₄H₉FN₂O. The presence of the fluorine atom in the phenyl ring enhances the lipophilicity and metabolic stability of the molecule, which are crucial factors in drug design. The cyano group, on the other hand, imparts additional reactivity and can participate in various chemical transformations, making this compound a versatile starting material for synthetic routes.

In recent years, there has been a growing interest in the biological activities of pyridine derivatives, particularly those with substituted phenyl groups. Studies have shown that compounds like 6-(2-Fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile exhibit promising pharmacological properties. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound possesses potent anti-inflammatory and anti-cancer activities. The anti-inflammatory effects are attributed to its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX).

In the context of cancer research, 6-(2-Fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile has been found to exhibit selective cytotoxicity against various cancer cell lines. Mechanistic studies have revealed that it can induce apoptosis through the modulation of mitochondrial pathways and the activation of caspases. These findings suggest that this compound could serve as a lead molecule for the development of novel anticancer agents.

Beyond its potential therapeutic applications, 6-(2-Fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile is also being explored for its use in diagnostic imaging. The unique electronic properties of the fluorinated phenyl group make it an attractive candidate for radiolabeling studies. Preliminary results indicate that this compound can be effectively labeled with radioisotopes such as fluorine-18 (¹⁸F), which is widely used in positron emission tomography (PET) imaging. This opens up new possibilities for non-invasive monitoring of disease progression and treatment response.

The synthesis of 6-(2-Fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile has been extensively studied, and several efficient routes have been reported in the literature. One common approach involves the condensation of 3-cyanopyridinone with 2-fluorobenzaldehyde followed by cyclization under appropriate conditions. This method provides high yields and excellent purity, making it suitable for large-scale production.

In addition to its synthetic accessibility, the stability and solubility properties of 6-(2-Fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile are important considerations for its practical applications. Studies have shown that this compound exhibits good stability under physiological conditions and has moderate solubility in aqueous media. These properties are advantageous for both preclinical and clinical evaluations.

The safety profile of 6-(2-Fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile is another critical aspect that has been investigated. Toxicological studies have indicated that this compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further research is needed to fully assess its safety in humans.

In conclusion, 6-(2-Fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile (CAS No. 1204297-30-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent or diagnostic tool. Ongoing research efforts are expected to uncover additional insights into its mechanisms of action and optimize its properties for clinical use.